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Compound of Interest

Compound Name: 2,6-Dinitroanisole

Cat. No.: B1268829 Get Quote

Technical Guide: 2,6-Dinitroanisole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of 2,6-
Dinitroanisole. While in-depth experimental and biological data for this specific isomer are

limited in publicly available literature, this document summarizes the established foundational

information.

Core Compound Information
2,6-Dinitroanisole, also known as 2-methoxy-1,3-dinitrobenzene, is an organic compound with

the chemical formula C₇H₆N₂O₅.[1] Its core structure consists of a methoxybenzene ring

substituted with two nitro groups at the second and sixth positions.

Physicochemical Data
The primary quantitative data for 2,6-Dinitroanisole are summarized in the table below. These

properties are derived from computational models and database entries.[1]
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Property Value Source

CAS Number 3535-67-9 PubChem[1]

Molecular Weight 198.13 g/mol PubChem[1]

Molecular Formula C₇H₆N₂O₅ PubChem[1]

IUPAC Name 2-methoxy-1,3-dinitrobenzene PubChem[1]

XLogP3 1.1 PubChem[1]

Monoisotopic Mass 198.02767130 Da PubChem[1]

Experimental Protocols & Biological Activity
Extensive searches for detailed experimental protocols, metabolic pathways, signaling

interactions, and comprehensive toxicology studies specifically for 2,6-Dinitroanisole did not

yield substantial results. The available literature predominantly focuses on its isomer, 2,4-

Dinitroanisole (DNAN), a compound of interest in munitions and environmental science.

One noted chemical reaction involving 2,6-Dinitroanisole is its use as a precursor in the

synthesis of 2,6-dinitroaniline through ammonolysis.[2] However, a detailed, standalone

experimental protocol for the synthesis of 2,6-Dinitroanisole itself is not readily available in the

reviewed sources.

Visualizations
Due to the absence of documented signaling pathways or complex experimental workflows for

2,6-Dinitroanisole, the following diagrams illustrate its chemical identity and a known chemical

transformation.
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Chemical Identification of 2,6-Dinitroanisole

Identifiers Properties

CAS Number
3535-67-9

Molecular Formula
C₇H₆N₂O₅

Molecular Weight
198.13 g/mol

2,6-Dinitroanisole
(2-methoxy-1,3-dinitrobenzene)

Click to download full resolution via product page

Core Identifiers and Properties of 2,6-Dinitroanisole.

Known Chemical Reaction: Ammonolysis

2,6-Dinitroanisole

2,6-Dinitroaniline

 Ammonolysis 

Ammonia

Click to download full resolution via product page

Conversion of 2,6-Dinitroanisole to 2,6-Dinitroaniline.

Conclusion
This guide provides the fundamental chemical identifiers for 2,6-Dinitroanisole. It is important

for researchers to note the significant disparity in available data between this compound and its
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isomer, 2,4-Dinitroanisole. Future research is required to elucidate the biological activities,

metabolic fate, and potential therapeutic or toxicological profiles of 2,6-Dinitroanisole.

Professionals in drug development should be aware of this data gap when considering this

molecule or its derivatives in their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1268829?utm_src=pdf-body
https://www.benchchem.com/product/b1268829?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dinitroanisole
http://www.orgsyn.org/demo.aspx?prep=CV4P0364
https://www.benchchem.com/product/b1268829#2-6-dinitroanisole-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1268829#2-6-dinitroanisole-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1268829#2-6-dinitroanisole-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1268829#2-6-dinitroanisole-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1268829?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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